Cas no 147485-04-9 ((2S)-2-amino-4-methyl-N-phenylpentanamide)

• Product Name: (2S)-2-amino-4-methyl-N-phenylpentanamide
• CAS No: 147485-04-9
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 4601563
• PubChem ID: 11031002
• Update Time: 2025-09-28

(2S)-2-amino-4-methyl-N-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-methyl-N-phenylpentanamide

• Inchi： 1S/C12H18N2O.ClH/c1-9(2)8-11(13)12(15)14-10-6-4-3-5-7-10;/h3-7,9,11H,8,13H2,1-2H3,(H,14,15);1H/t11-;/m0./s1
• InChI Key： IQWMROJZLIBQRX-MERQFXBCSA-N
• SMILES： N(C1C=CC=CC=1)C(=O)[C@@H](N)CC(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-4-methyl-N-phenylpentanamide

Comprehensive Overview of (2S)-2-amino-4-methyl-N-phenylpentanamide (CAS No. 147485-04-9): Properties, Applications, and Research Insights

The compound (2S)-2-amino-4-methyl-N-phenylpentanamide, identified by its CAS No. 147485-04-9, is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a stereocenter at the 2-position and a phenylamide moiety, make it a valuable intermediate in drug discovery and peptide synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug delivery systems.

In recent years, the demand for chiral building blocks like (2S)-2-amino-4-methyl-N-phenylpentanamide has surged, driven by advancements in asymmetric synthesis and precision medicine. This compound’s enantiomeric purity (≥98%) is critical for applications in targeted therapies, where even minor impurities can affect efficacy. A 2023 study highlighted its utility in designing peptidomimetics, a class of molecules that mimic natural peptides but exhibit improved metabolic stability.

From a synthetic perspective, 147485-04-9 is often prepared via N-acylation of the corresponding amino acid precursor, followed by chromatographic purification to ensure optical purity. Its logP value (approximately 1.8) suggests moderate lipophilicity, making it suitable for crossing cell membranes—a property leveraged in CNS drug development. Analytical techniques such as HPLC and NMR are routinely employed to verify its identity and purity.

The compound’s relevance extends to neuropharmacology, where its structural analogs are investigated for modulating G-protein-coupled receptors (GPCRs). User searches frequently include queries like "chiral amides in drug design" or "CAS 147485-04-9 solubility data", reflecting practical concerns in formulation. Notably, its melting point (128–130°C) and water solubility (limited but improvable with co-solvents) are key parameters for industrial scale-up.

Beyond pharmaceuticals, (2S)-2-amino-4-methyl-N-phenylpentanamide has niche applications in bioconjugation chemistry, enabling the creation of antibody-drug conjugates (ADCs). Its primary amine group allows for selective coupling with carbonyl or carboxylate functionalities, a feature highlighted in recent cancer immunotherapy research. This aligns with trending topics like "next-generation ADCs" and "site-specific bioconjugation techniques."

Regulatory compliance is another area of interest. While 147485-04-9 is not classified as hazardous, proper handling under GMP guidelines ensures reproducibility in preclinical studies. Searches for "CAS 147485-04-9 safety data sheet" or "chiral compound storage conditions" underscore the need for accessible technical documentation.

In summary, (2S)-2-amino-4-methyl-N-phenylpentanamide exemplifies the intersection of stereochemistry and therapeutic innovation. Its versatility in medicinal chemistry and alignment with high-impact research trends position it as a compound of enduring scientific and commercial value.